Cas no 1314754-53-4 (2-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropanoic acid)

• Product Name: 2-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropanoic acid
• CAS No: 1314754-53-4
• MF: C₁₁H₁₀ClF₃O₂
• MW: 266.644113063812
• CID: 6408161
• PubChem ID: 165644484
• Update Time: 2025-10-19

2-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropanoic acid
• 2-(3-chloro-5-(trifluoromethyl)phenyl)-2-methylpropanoic acid
• Benzeneacetic acid, 3-chloro-α,α-dimethyl-5-(trifluoromethyl)-
• 1314754-53-4
• 2-[3-chloro-5-(trifluoromethyl)phenyl]-2-methylpropanoic acid
• EN300-1935781

• Inchi： 1S/C11H10ClF3O2/c1-10(2,9(16)17)6-3-7(11(13,14)15)5-8(12)4-6/h3-5H,1-2H3,(H,16,17)
• InChI Key： YHNPGXREILGSGX-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C(O)=O)=CC(C(F)(F)F)=CC(Cl)=C1

Computed Properties

• Exact Mass: 266.0321417g/mol
• Monoisotopic Mass: 266.0321417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.358±0.06 g/cm3(Predicted)
• Boiling Point: 269.5±35.0 °C(Predicted)
• pka: 4.05±0.14(Predicted)

Additional information on 2-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropanoic acid

Professional Introduction to 2-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropanoic acid (CAS No. 1314754-53-4)

2-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1314754-53-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by a phenyl ring substituted with chloro and trifluoromethyl groups, coupled with a propanoic acid side chain. The structural features of this molecule make it a valuable intermediate in the synthesis of various biologically active substances, particularly in the development of novel therapeutic agents.

The chloro and trifluoromethyl substituents in the phenyl ring contribute to the electronic properties and reactivity of the molecule, making it a versatile building block for further chemical modifications. The presence of these groups enhances the lipophilicity and metabolic stability of the resulting derivatives, which are critical factors in drug design. Additionally, the 2-methylpropanoic acid moiety provides a functional handle for further derivatization, allowing chemists to explore diverse chemical space for optimizing pharmacokinetic profiles.

In recent years, there has been growing interest in compounds containing trifluoromethyl groups due to their ability to modulate enzyme activity and improve binding affinity to biological targets. The trifluoromethyl group, in particular, is known for its ability to increase metabolic stability and resistance to degradation by enzymes such as cytochrome P450 oxidases. This property has made it a popular choice in the design of drugs targeting inflammatory diseases, infectious diseases, and cancer.

Recent studies have highlighted the potential of 2-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropanoic acid as a key intermediate in the synthesis of novel antiviral agents. Researchers have demonstrated that derivatives of this compound exhibit inhibitory activity against several viral proteases, including those associated with HIV and hepatitis C. The chloro substituent plays a crucial role in enhancing the binding affinity of these derivatives to their target enzymes, thereby improving their therapeutic efficacy.

The agrochemical industry has also explored the utility of this compound in developing new pesticides and herbicides. The structural features of 2-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropanoic acid make it an effective precursor for synthesizing compounds that target specific enzymatic pathways in pests and weeds. These derivatives have shown promising results in field trials, offering improved crop protection with reduced environmental impact compared to traditional agrochemicals.

From a synthetic chemistry perspective, 2-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropanoic acid serves as a versatile scaffold for exploring new synthetic methodologies. The combination of functional groups on the phenyl ring and the propanoic acid side chain provides multiple sites for selective modification, enabling chemists to develop innovative synthetic routes. These advancements not only contribute to the efficient synthesis of this compound but also pave the way for similar approaches in other complex molecules.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents derived from structurally diverse molecules like 2-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropanoic acid. The growing prevalence of drug-resistant pathogens and chronic diseases has underscored the need for novel pharmacological interventions. By leveraging the unique structural features of this compound, researchers are hopeful that new treatments for a wide range of diseases will be developed in the coming years.

In conclusion, 2-3-chloro-5-(trifluoromethyl)phenyl-2-methylpropanoic acid (CAS No. 1314754-53-4) represents a significant advancement in pharmaceutical and agrochemical research. Its structural complexity and functional diversity make it an invaluable intermediate for synthesizing biologically active compounds with potential applications across multiple therapeutic areas. As research continues to uncover new synthetic strategies and biological activities associated with this molecule, its importance is expected to grow even further.